2-cyano-N-[3-(3,4-dimethoxyphenyl)propyl]acetamide

• IUPAC Name: 2-cyano-N-[3-(3,4-dimethoxyphenyl)propyl]acetamide
• InChI: InChI=1S/C14H18N2O3/c1-18-12-6-5-11(10-13(12)19-2)4-3-9-16-14(17)7-8-15/h5-6,10H,3-4,7,9H2,1-2H3,(H,16,17)
• InChI Key: UIYPQBUXZIZMEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCCNC(=O)CC#N)OC
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-cyano-N-[3-(3,4-dimethoxyphenyl)propyl]acetamide involves several key steps, including condensation, reduction, and acetylation processes. For instance, N-[3-((3-(Dimethylamino)-1-oxo-2-propenyl)phenyl]-N-ethyl acetamide, a compound with a somewhat similar structure, was synthesized from m-nitro acetophenone through a series of steps including reduction, acetylation, ethylation, and condensation, achieving an overall yield of 77% (Gong Fenga, 2007).

Molecular Structure Analysis

The molecular structure of compounds similar to 2-cyano-N-[3-(3,4-dimethoxyphenyl)propyl]acetamide shows significant features such as planarity around the nitrogen atom and conjugation with the cyanoacrylamide unit, which is evident in the crystal structure analyses. For example, the structure of 2-(4-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-ylidene)-2-cyanoacetamide reveals a planar nitrogen atom indicative of conjugation with the cyanoacrylamide unit, and the orientation of the acetamide group is influenced by intramolecular hydrogen bonding (M. Helliwell et al., 2011).

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• A study focused on the synthesis of N-(2-aminoethyl)- and N-(3-aminopropyl)cytisine, utilizing 2-(N-cytisinyl)acetamide and 3-(N-cytisinyl)propanamide as intermediates, demonstrating the compound's utility in synthesizing structurally complex molecules (Shishkin et al., 2012).

• Research on 2-(4-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-ylidene)-2-cyanoacetamide revealed insights into the structural and hydrogen bonding characteristics of related cyanoacetamide compounds, contributing to a better understanding of their chemical behavior (Helliwell et al., 2011).

• An examination of Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes highlighted the compound's role in facilitating complex cyclization reactions, which are valuable in synthetic organic chemistry (Chikaoka et al., 2003).

Biological Evaluation and Potential Applications

• A study on the synthesis, structure, and molecular docking analysis of an anticancer drug involving N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide underscored the potential of related compounds in medicinal chemistry and drug design, with a focus on their interactions with biological targets (Sharma et al., 2018).

• Research into enzymatic modification of 2,6-dimethoxyphenol for synthesizing dimers with high antioxidant capacity showcased the potential of similar compounds in the development of new antioxidants, highlighting the role of enzymatic processes in enhancing the properties of phenolic compounds (Adelakun et al., 2012).